22S,23S-Homocastasterone
22S,23S-Homocastasterone
Brand Name:
Vulcanchem
CAS No.:
83510-06-9
VCID:
VC21068967
InChI:
InChI=1S/C29H50O5/c1-7-17(15(2)3)27(34)26(33)16(4)19-8-9-20-18-12-23(30)22-13-24(31)25(32)14-29(22,6)21(18)10-11-28(19,20)5/h15-22,24-27,31-34H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,24-,25+,26-,27-,28+,29+/m0/s1
SMILES:
CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
Molecular Formula:
C29H50O5
Molecular Weight:
478.7 g/mol
22S,23S-Homocastasterone
CAS No.: 83510-06-9
Cat. No.: VC21068967
Molecular Formula: C29H50O5
Molecular Weight: 478.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 83510-06-9 |
|---|---|
| Molecular Formula | C29H50O5 |
| Molecular Weight | 478.7 g/mol |
| IUPAC Name | (2R,3S,5S,8S,9S,10R,13S,14S,17R)-17-[(2S,3S,4S,5S)-5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl]-2,3-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C29H50O5/c1-7-17(15(2)3)27(34)26(33)16(4)19-8-9-20-18-12-23(30)22-13-24(31)25(32)14-29(22,6)21(18)10-11-28(19,20)5/h15-22,24-27,31-34H,7-14H2,1-6H3/t16-,17-,18-,19+,20-,21-,22+,24-,25+,26-,27-,28+,29+/m0/s1 |
| Standard InChI Key | WADMTJKRYLAHQV-JCTKEBOBSA-N |
| Isomeric SMILES | CC[C@H]([C@@H]([C@H]([C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC(=O)[C@@H]4[C@@]3(C[C@H]([C@H](C4)O)O)C)C)O)O)C(C)C |
| SMILES | CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O |
| Canonical SMILES | CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O |
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